10-bromo-9-fluoro-6,7-dihydro-5H-5,7-methanobenzo[c]imidazo[1,2-a]azepine-2-carboxamide

• Molecular Formula: C14H11BrFN3O
• Molecular Weight: 336.16 g/mol
• IUPAC Name: 10-bromo-9-fluoro-5,6,7,12-tetrahydro-5,7-methanobenzo[c]imidazo[1,2-a]azepine-2-carboxamide
• InChI: InChI=1S/C14H11BrFN3O/c15-10-3-9-8(4-11(10)16)6-1-7(2-6)19-5-12(13(17)20)18-14(9)19/h3-7H,1-2H2,(H2,17,20)
• InChI Key: ZPZSAPGZCVDMIT-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1N3C=C(N=C3C4=CC(=C(C=C24)F)Br)C(=O)N

Description

10-bromo-9-fluoro-6,7-dihydro-5H-5,7-methanobenzo[c]imidazo[1,2-a]azepine-2-carboxamide is a useful research compound. Its molecular formula is C14H11BrFN3O and its molecular weight is 336.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 5000-mL 4-necked round-bottom flask was placed a solution of 9-bromo-10-fluoro-2,5-diazatetracyclo[11.1.1.0[2,6].0[7,12]]pentadeca-3,5,7,9,11-pentaene-4-carboxylic acid (280 g, 830.51 mmol, 1.00 equiv) in N,N-dimethylformamide (2500 mL), HBTU (315 g, 830.61 mmol, 1.00 equiv), and DIEA (139 g, 1.08 mol, 1.30 equiv). The resulting solution was stirred at room temperature for 1.5 h. This was followed by the addition of amine hydrate (300 mL). The resulting solution was stirred at room temperature for 0.5 h and diluted with 2000 mL of H2O. The solids were collected by filtration, washed with 3×1000 mL of water and dried to afford 150.6 g (54%) of 9-bromo-10-fluoro-2,5-diazatetracyclo[11.1.1.0[2,6].0[7,12]]pentadeca-3,5,7,9,11-pentaene-4-carboxamide as a white solid. LC-MS: [M+H]+336 1H-NMR (DMSO, 300 MHz, ppm) □ 1.66-1.70 (2H, m), 3.08-3.12 (2H, m), 3.70-3.71 (1H, m), 4.88-4.94 (1H, m), 7.14 (1H, s), 7.36-7.39 (1H, m), 7.60 (1H, s), 7.83 (1H, s), 8.84-8.86 (1H, m).